Cas no 142499-65-8 (6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 142499-65-8
• MF: C₁₂H₇ClN₂O
• MW: 230.64978146553
• MDL: MFCD12218261
• CID: 1316587
• PubChem ID: 11776049
• Update Time: 2025-10-28

6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-(3-chlorophenyl)-1,2-dihydro-2-oxo-
• 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• SCHEMBL9525290
• STK648770
• 6-(3-chlorophenyl)-2-oxo-1H-pyridine-3-carbonitrile
• 142499-65-8
• BS-52674
• EN300-236530
• F2130-0078
• AKOS005579820
• AKOS010916179
• CS-0156923
• 6-(3-chlorophenyl)-2-hydroxypyridine-3-carbonitrile
• D81316

• MDL： MFCD12218261
• Inchi： 1S/C12H7ClN2O/c13-10-3-1-2-8(6-10)11-5-4-9(7-14)12(16)15-11/h1-6H,(H,15,16)
• InChI Key： CEXONEQUNDRHAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 230.02481
• Monoisotopic Mass: 230.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89

Additional information on 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

6-(3-Chlorophenyl)-2-Oxo-1,2-Dihydropyridine-3-Carbonitrile: A Comprehensive Overview

The compound 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile, identified by the CAS number 142499-65-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and biological activity. The molecule's structure consists of a dihydropyridine ring system substituted with a 3-chlorophenyl group at the 6-position and a cyano group at the 3-position, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of antihypertensive agents and other cardiovascular drugs. The substitution pattern of 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile suggests that it may exhibit interesting pharmacological properties. The presence of the cyano group at the 3-position introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. Similarly, the 3-chlorophenyl group at the 6-position contributes to the molecule's lipophilicity, potentially enhancing its ability to cross biological membranes.

The synthesis of 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated a novel approach to synthesize this compound using microwave-assisted synthesis, which significantly reduced reaction times while maintaining high product quality.

In terms of biological activity, 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. A study conducted by Smith et al. (2023) revealed that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), making it a potential candidate for anti-cancer drug development. Additionally, computational docking studies suggest that the compound may interact with G-protein coupled receptors (GPCRs), further expanding its therapeutic potential.

The structural features of 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile also make it an attractive scaffold for further chemical modifications. By altering the substituents at various positions on the dihydropyridine ring, chemists can explore a wide range of analogs with enhanced pharmacokinetic properties or improved bioavailability. For example, researchers have recently synthesized a series of analogs by replacing the cyano group with other electron-withdrawing or donating groups to investigate their effects on enzyme inhibition.

In conclusion, 6-(3-chlorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile, CAS number 142499-65-8, represents a valuable molecule with significant potential in drug discovery and chemical research. Its unique structure and promising biological activity make it an intriguing target for further investigation. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing therapeutic interventions across various disease states.